Cas no 1847402-52-1 ((1R,2R)-N-Cyclohexyl-2-fluorocyclohexan-1-amine)

• Product Name: (1R,2R)-N-Cyclohexyl-2-fluorocyclohexan-1-amine
• CAS No: 1847402-52-1
• MF: C₁₂H₂₂FN
• MW: 199.308187007904
• CID: 5043885
• Update Time: 2025-06-30

(1R,2R)-N-Cyclohexyl-2-fluorocyclohexan-1-amine Chemical and Physical Properties

Names and Identifiers

• (1R,2R)-N-cyclohexyl-2-fluorocyclohexan-1-amine
• (1R,2R)-N-Cyclohexyl-2-fluorocyclohexan-1-amine

• Inchi： 1S/C12H22FN/c13-11-8-4-5-9-12(11)14-10-6-2-1-3-7-10/h10-12,14H,1-9H2/t11-,12-/m1/s1
• InChI Key： XYTHGBRNZOCALB-VXGBXAGGSA-N
• SMILES： F[C@@H]1CCCC[C@H]1NC1CCCCC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 166
• XLogP3: 3.3
• Topological Polar Surface Area: 12

Experimental Properties

• Density: 1.0±0.1 g/cm3
• Boiling Point: 276.9±33.0 °C at 760 mmHg
• Flash Point: 121.3±25.4 °C
• Vapor Pressure: 0.0±0.6 mmHg at 25°C

(1R,2R)-N-Cyclohexyl-2-fluorocyclohexan-1-amine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on (1R,2R)-N-Cyclohexyl-2-fluorocyclohexan-1-amine

Introduction to (1R,2R)-N-Cyclohexyl-2-fluorocyclohexan-1-amine (CAS No. 1847402-52-1)

Compound (1R,2R)-N-Cyclohexyl-2-fluorocyclohexan-1-amine, identified by its CAS number 1847402-52-1, is a significant molecule in the field of pharmaceutical chemistry. This compound belongs to a class of chiral amines that have garnered considerable attention due to their potential applications in drug development and medicinal chemistry. The unique structural features of this molecule, particularly its stereochemistry and fluorine substitution, make it a promising candidate for further investigation in various therapeutic areas.

The stereochemistry of (1R,2R)-N-Cyclohexyl-2-fluorocyclohexan-1-amine is crucial for its biological activity. The specific arrangement of the substituents around the cyclohexane ring influences its interactions with biological targets, such as enzymes and receptors. This stereochemical specificity is often a key factor in the efficacy and selectivity of pharmaceutical compounds. The presence of a fluorine atom at the 2-position of the cyclohexane ring further enhances the compound's potential by introducing additional electronic and steric effects that can modulate its biological properties.

In recent years, there has been growing interest in fluorinated amines due to their enhanced metabolic stability and improved binding affinity. Studies have shown that fluorine atoms can significantly influence the pharmacokinetic and pharmacodynamic properties of molecules. For instance, the introduction of a fluorine atom can increase the lipophilicity of a compound, thereby improving its ability to cross biological membranes. Additionally, fluorine atoms can participate in hydrogen bonding interactions, which can strengthen the binding between a drug and its target.

The synthesis of (1R,2R)-N-Cyclohexyl-2-fluorocyclohexan-1-amine presents unique challenges due to its complex stereochemistry. Traditional synthetic routes often require careful selection of chiral auxiliaries and catalysts to ensure high enantiomeric purity. Advances in asymmetric synthesis have provided new tools for constructing complex chiral molecules efficiently. For example, transition metal-catalyzed reactions and biocatalytic methods have been employed to achieve high yields and enantiomeric excesses in the synthesis of this compound.

Research on (1R,2R)-N-Cyclohexyl-2-fluorocyclohexan-1-amine has revealed its potential in several therapeutic areas. One notable area is the treatment of neurological disorders. Fluorinated amines have shown promise as intermediates in the development of drugs targeting neurodegenerative diseases such as Alzheimer's and Parkinson's. The unique structural features of this compound may allow it to interact with specific neural receptors or enzymes involved in these conditions.

Another area of interest is the use of (1R,2R)-N-Cyclohexyl-2-fluorocyclohexan-1-amine in anticancer research. The ability of fluorinated amines to modulate enzyme activity has made them valuable candidates for developing chemotherapeutic agents. Studies have demonstrated that compounds with similar structures can inhibit key enzymes involved in cancer cell proliferation and survival. Further research is needed to fully elucidate the mechanisms by which this compound exerts its antitumor effects.

The pharmacological profile of (1R,2R)-N-Cyclohexyl-2-fluorocyclohexan-1-amine is also influenced by its solubility and bioavailability. The presence of both polar and nonpolar substituents in its structure can affect how well it dissolves in water and fats, which are critical factors for drug absorption and distribution in the body. Optimization of these properties is essential for developing effective pharmaceutical formulations.

In conclusion, (1R,2R)-N-Cyclohexyl-2-fluorocyclohexan-1-amine (CAS No. 1847402-52-1) is a versatile compound with significant potential in pharmaceutical applications. Its unique stereochemistry and fluorine substitution make it an attractive candidate for further research in drug development. As our understanding of molecular interactions continues to grow, compounds like this one will play an increasingly important role in addressing various therapeutic challenges.